Cas no 895917-80-3 (3-Bromo-5-chloro-2-hydroxybenzene-1-sulfonyl chloride)

• Product Name: 3-Bromo-5-chloro-2-hydroxybenzene-1-sulfonyl chloride
• CAS No: 895917-80-3
• MF: C₆H₃BrCl₂O₃S
• MW: 305.961218118668
• CID: 6222437
• PubChem ID: 146779989
• Update Time: 2025-06-13

3-Bromo-5-chloro-2-hydroxybenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-6493321
• 3-bromo-5-chloro-2-hydroxybenzene-1-sulfonyl chloride
• 895917-80-3
• 3-Bromo-5-chloro-2-hydroxybenzene-1-sulfonyl chloride

• Inchi： 1S/C6H3BrCl2O3S/c7-4-1-3(8)2-5(6(4)10)13(9,11)12/h1-2,10H
• InChI Key： RTMADBMHNJOWHS-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1O)S(=O)(=O)Cl)Cl

Computed Properties

• Exact Mass: 303.83633g/mol
• Monoisotopic Mass: 303.83633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 62.8Ų

Additional information on 3-Bromo-5-chloro-2-hydroxybenzene-1-sulfonyl chloride

Professional Introduction to 3-Bromo-5-chloro-2-hydroxybenzene-1-sulfonyl chloride (CAS No. 895917-80-3)

3-Bromo-5-chloro-2-hydroxybenzene-1-sulfonyl chloride, identified by the chemical formula CAS No. 895917-80-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including the presence of both bromo and chloro substituents along with a hydroxyl group and a sulfonyl chloride moiety, make it a versatile building block for medicinal chemists.

The sulfonyl chloride functional group in 3-Bromo-5-chloro-2-hydroxybenzene-1-sulfonyl chloride is particularly noteworthy, as it facilitates the introduction of sulfonamide derivatives, which are known for their broad spectrum of biological activities. Sulfonamides have been widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. The bromo and chloro substituents on the aromatic ring further enhance the reactivity of this compound, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are essential in constructing complex molecular architectures that mimic natural products or designed pharmacophores.

In recent years, there has been a surge in research focused on developing novel sulfonamide-based drugs due to their favorable pharmacokinetic properties and low toxicity profiles. The compound 3-Bromo-5-chloro-2-hydroxybenzene-1-sulfonyl chloride has been utilized in several synthetic pathways to generate sulfonamides with enhanced binding affinity to target proteins. For instance, researchers have employed this intermediate to synthesize sulfonamides that exhibit potent inhibitory activity against enzymes such as dihydrofolate reductase (DHFR) and carbonic anhydrase. These enzymes are critical in various metabolic pathways and are often targeted in the treatment of diseases like cancer and infectious disorders.

The hydroxyl group present in 3-Bromo-5-chloro-2-hydroxybenzene-1-sulfonyl chloride provides an additional site for chemical modification, enabling the formation of ether or ester linkages. This feature has been exploited in the design of prodrugs, which are inactive precursors that undergo metabolic conversion to active drugs within the body. Prodrugs are particularly useful for improving drug solubility, bioavailability, and reducing gastrointestinal irritation. The versatility of this compound makes it an invaluable tool in drug discovery pipelines.

Advances in computational chemistry have also played a pivotal role in optimizing synthetic routes involving 3-Bromo-5-chloro-2-hydroxybenzene-1-sulfonyl chloride. Molecular modeling studies have predicted optimal reaction conditions, such as temperature and solvent systems, to maximize yield and purity. These predictions have been validated experimentally, demonstrating the synergy between computational methods and traditional synthetic approaches. Such integrative strategies are becoming increasingly prevalent in modern pharmaceutical research.

The demand for high-quality intermediates like 3-Bromo-5-chloro-2-hydroxybenzene-1-sulfonyl chloride has led to improvements in manufacturing processes to ensure consistency and scalability. Modern synthetic techniques, including flow chemistry and continuous manufacturing, have been adopted to produce these compounds with higher purity and efficiency. These advancements not only reduce production costs but also minimize waste generation, aligning with green chemistry principles.

In conclusion, 3-Bromo-5-chloro-2-hydroxybenzene-1-sulfonyl chloride (CAS No. 895917-80-3) is a multifaceted intermediate with significant applications in pharmaceutical synthesis. Its unique structural attributes enable the construction of diverse biologically active molecules, particularly sulfonamides with therapeutic potential. The ongoing research into novel sulfonamide-based drugs underscores the importance of this compound in drug discovery efforts. As computational methods and green chemistry practices continue to evolve, the role of intermediates like 3-Bromo-5-chloro-2-hydroxybenzene-1-sulfonyl chloride will undoubtedly expand, contributing to the development of next-generation therapeutics.